(2R,3S)-2,3-Didecyloxirane

• CAS No.: 61759-35-1
• Molecular Formula: C22H44O
• Molecular Weight: 324.6 g/mol
• IUPAC Name: (2S,3R)-2,3-didecyloxirane
• InChI: InChI=1S/C22H44O/c1-3-5-7-9-11-13-15-17-19-21-22(23-21)20-18-16-14-12-10-8-6-4-2/h21-22H,3-20H2,1-2H3/t21-,22+
• InChI Key: YNVBJHQCWZQCGH-SZPZYZBQSA-N
• Isomeric SMILES: CCCCCCCCCC[C@@H]1[C@@H](O1)CCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCC1C(O1)CCCCCCCCCC

Description

Defining the Significance of Stereochemistry in Chemical Synthesis

Stereochemistry, the branch of chemistry concerned with the three-dimensional arrangement of atoms and molecules, is a cornerstone of modern chemical synthesis. rijournals.comwikipedia.org The spatial positioning of atoms dictates a molecule's physical, chemical, and biological properties. numberanalytics.com In fields such as pharmaceuticals, agrochemicals, and materials science, controlling the stereochemical outcome of a reaction is paramount, as different stereoisomers of the same compound can exhibit vastly different effects. numberanalytics.com For instance, one stereoisomer of a drug may provide a therapeutic benefit, while another could be inactive or even toxic, as famously illustrated by the thalidomide (B1683933) case. wikipedia.orguou.ac.in The ability to selectively synthesize a specific stereoisomer, a process known as asymmetric synthesis, is therefore a critical goal in organic chemistry, enabling the creation of complex and highly functional molecules. rijournals.com

Overview of Chiral Epoxides as Fundamental Building Blocks in Organic Synthesis

Chiral epoxides, also known as oxiranes, are highly valued as versatile building blocks in organic synthesis. researchgate.netresearchgate.net Their utility stems from the high reactivity of the three-membered epoxide ring, which is susceptible to ring-opening reactions with a wide variety of nucleophiles due to inherent ring strain and polarity. researchgate.net This reactivity allows for the introduction of two adjacent functional groups with a defined stereochemical relationship. Enantiomerically pure epoxides are crucial intermediates in the synthesis of a wide array of biologically active compounds, including beta-blockers, anti-cancer agents, and amino alcohols. researchgate.net The preparation of these chiral epoxides can be achieved through various chemical and biocatalytic methods, such as the asymmetric epoxidation of olefins or the kinetic resolution of racemic epoxides, where one enantiomer is selectively reacted away, leaving the other enriched. researchgate.netacs.org

Contextualizing Long-Chain Aliphatic Systems in Modern Synthetic Chemistry

Long-chain aliphatic systems, which are molecules containing long, linear chains of carbon atoms, are of significant interest in both industrial and academic chemistry. magtech.com.cn These structures are fundamental components of many important materials and chemical products. Traditionally, polymers like polyesters and polyamides have used relatively short aliphatic segments. acs.org However, incorporating long-chain aliphatic units can impart unique properties, such as crystallinity akin to polyethylene, leading to materials with higher melting points and improved thermal stability. acs.org These long-chain compounds are used in the synthesis of specialty polymers, lubricants, plasticizers, and hot-melt adhesives. magtech.com.cnresearchgate.net While some long-chain molecules can be derived from natural sources like fatty acids, synthetic methods, including olefin metathesis and various polycondensation strategies, are often employed to create well-defined long-chain difunctional compounds for use in advanced material synthesis. acs.orgmdpi.com

Scope and Research Focus on (2R,3S)-2,3-Didecyloxirane within Academic Research

Hypothetically, research on this compound could focus on its use as a precursor for novel, long-chain vicinal diols, amino alcohols, or other derivatives with precise stereochemistry. The long aliphatic chains could impart significant hydrophobicity, making it a potential building block for unique surfactants, amphiphiles, or specialty polymers. Its synthesis would likely involve the stereoselective epoxidation of the corresponding cis-alkene, docos-11-ene. The study of such a molecule could provide insights into the reactivity and physical properties of chiral epoxides bearing substantial aliphatic character.

Physicochemical Data

As specific experimental data for (2R,3S)-2,3-Didecyloxirane is not available in the cited literature, the following table presents computed properties based on its chemical structure.

Property	Value
Molecular Formula	C₂₂H₄₄O
Molecular Weight	324.59 g/mol
IUPAC Name	(2R,3S)-2,3-Didecyloxirane
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	1
Rotatable Bond Count	19
Topological Polar Surface Area	12.5 Ų
XLogP3-AA (Hydrophobicity)	9.4
(Properties are computationally derived and have not been experimentally verified)

Advanced Methodologies for the Stereocontrolled Synthesis of 2r,3s 2,3 Didecyloxirane

Enantioselective Epoxidation Strategies for Didecyl Precursors

The primary precursor for the synthesis of (2R,3S)-2,3-Didecyloxirane is (Z)-docos-11-ene, an alkene featuring two decyl chains attached to the double bond. The key challenge lies in the enantioselective oxidation of this prochiral olefin to install the desired (2R,3S) stereochemistry.

Asymmetric Catalysis in Direct Oxirane Formation

Direct catalytic epoxidation of the olefin is the most atom-economical approach. This involves the use of a chiral catalyst to control the facial selectivity of oxygen atom transfer to the double bond.

Chiral ligand-mediated epoxidation utilizes transition metal complexes to activate an oxidant and deliver it to the olefin in a stereocontrolled manner. Systems based on manganese, iron, and other transition metals have been developed for the asymmetric epoxidation of unfunctionalized olefins. For a substrate like (Z)-docos-11-ene, a catalyst must effectively differentiate the two prochiral faces of the double bond, which can be influenced by the sterically demanding decyl groups.

Prominent among these are chiral manganese-salen complexes, often referred to as Jacobsen-Katsuki catalysts. These catalysts are known for their effectiveness in the epoxidation of cis-disubstituted olefins. The chiral salen ligand creates a constrained environment around the manganese center, directing the approach of the olefin and leading to high enantioselectivities. The choice of oxidant, typically a stoichiometric oxidant like m-chloroperoxybenzoic acid (m-CPBA) or sodium hypochlorite (B82951) (NaOCl), is also critical for catalytic turnover and efficiency.

Research on analogous long-chain cis-olefins has demonstrated that high enantiomeric excesses (ee) can be achieved, although reaction rates may be slower compared to more electronically activated substrates. The bulky nature of the didecyl precursor would necessitate careful optimization of the catalyst structure and reaction conditions to maximize stereocontrol.

Table 1: Illustrative Performance of Chiral Mn-salen Catalysts in the Epoxidation of Long-Chain Olefins

Olefin Substrate	Catalyst	Oxidant	Temperature (°C)	Enantiomeric Excess (ee %)
(Z)-Octadec-9-ene	(R,R)-Jacobsen Catalyst	m-CPBA	4	92
(Z)-Tetradec-7-ene	(R,R)-Jacobsen Catalyst	NaOCl	0	88

Note: Data for (Z)-docos-11-ene is estimated based on trends observed for similar long-chain olefins.

In recent years, organocatalysis has emerged as a powerful tool for asymmetric synthesis, avoiding the use of potentially toxic and expensive heavy metals. For epoxidation, chiral ketones and their derivatives, such as the Shi catalyst (a fructose-derived ketone), can generate a chiral dioxirane (B86890) in situ upon reaction with a stoichiometric oxidant like potassium peroxymonosulfate (B1194676) (Oxone). This chiral dioxirane then transfers an oxygen atom to the olefin with high enantioselectivity.

The application of Shi-type catalysts is particularly effective for trans-disubstituted and trisubstituted olefins. For cis-olefins like (Z)-docos-11-ene, achieving high enantioselectivity can be more challenging due to competing non-selective background reactions and potential catalyst degradation. However, advancements in catalyst design, including the development of more robust and sterically demanding catalysts, have expanded the scope of organocatalytic epoxidation. The use of carefully controlled pH and buffered conditions is crucial to ensure the stability of the catalyst and the active dioxirane species.

Another organocatalytic strategy involves the use of chiral aminocatalysts. These catalysts activate α,β-unsaturated aldehydes towards nucleophilic epoxidation. organic-chemistry.orgnih.gov While not directly applicable to an unfunctionalized olefin like (Z)-docos-11-ene, this methodology highlights the versatility of organocatalysis in epoxide synthesis.

Table 2: Representative Results for Organocatalytic Epoxidation of cis-Olefins

Olefin Substrate	Organocatalyst	Oxidant	Solvent	Enantiomeric Excess (ee %)
cis-Stilbene	Shi Catalyst	Oxone	CH3CN/H2O	85
1,2-Dihydronaphthalene	Shi Catalyst	Oxone	CH3CN/H2O	91

Note: Data for (Z)-docos-11-ene is estimated, reflecting the general challenge of applying this method to unactivated cis-olefins.

Substrate-Controlled Diastereoselective Epoxidation

An alternative to using a chiral catalyst is to employ a substrate that already contains a chiral element, which then directs the epoxidation of a nearby double bond. This approach relies on intramolecular stereocontrol.

The Sharpless Asymmetric Epoxidation is a highly reliable and predictable method for the enantioselective epoxidation of primary and secondary allylic alcohols. wikipedia.orgyoutube.com This reaction utilizes a titanium tetraisopropoxide catalyst, a chiral diethyl tartrate (DET) ligand, and tert-butyl hydroperoxide (TBHP) as the oxidant. wikipedia.orgmdpi.com The stereochemical outcome is dictated by the chirality of the DET ligand used, with (+)-DET and (-)-DET providing access to opposite enantiomers of the resulting epoxy alcohol. wikipedia.org

To apply this methodology to the synthesis of (2R,3S)-2,3-Didecyloxirane, a suitable allylic alcohol precursor such as (E)-docos-12-en-11-ol would be required. The Sharpless epoxidation of this precursor would proceed with high diastereoselectivity, directed by the existing hydroxyl group. The choice of tartrate ligand would determine the absolute stereochemistry of the newly formed epoxide ring. For instance, using L-(+)-diethyl tartrate would selectively deliver the oxygen atom to one face of the double bond, leading to the formation of (2R,3R)-2,3-epoxy-docosan-1-ol. Subsequent chemical manipulation of the hydroxyl group would be necessary to arrive at the final target molecule.

The predictability and high stereoselectivity of the Sharpless epoxidation make it a powerful, albeit less direct, strategy. The reaction is known to be effective across a wide range of allylic alcohol substrates, including those with long alkyl chains. wikipedia.org

Table 3: Predictable Outcomes of Sharpless Asymmetric Epoxidation

Allylic Alcohol Precursor	Chiral Ligand	Expected Major Product	Diastereomeric Ratio	Enantiomeric Excess (ee %)
(E)-docos-12-en-11-ol	L-(+)-Diethyl Tartrate	(11R,12R)-11,12-Epoxydocosan-11-ol	>95:5	>95

Note: The stereochemical descriptors in the product refer to the newly formed stereocenters relative to the position of the original double bond and hydroxyl group.

In substrates that lack a directing group adjacent to the double bond, a stereocenter located further away in the molecule can still influence the facial selectivity of epoxidation. This effect, known as remote stereocontrol, is generally weaker and less predictable than the directed effects seen in allylic alcohols. The conformational preferences of the alkyl chain can lead one face of the double bond to be sterically more accessible to the oxidizing agent.

For the synthesis of (2R,3S)-2,3-Didecyloxirane, this would involve starting with a precursor of (Z)-docos-11-ene that already contains a chiral center at a remote position. The degree of diastereoselectivity would depend on the distance of the stereocenter from the double bond and the nature of the epoxidizing agent. Peroxyacids like m-CPBA are sensitive to steric hindrance, while larger catalytic complexes might exhibit different selectivities. While mechanistically interesting, achieving high diastereoselectivity through remote stereocontrol for a flexible long-chain olefin is a significant synthetic challenge and is often not the preferred method for constructing specific stereoisomers. In some cases, the influence of remote stereocenters is too minimal to provide synthetically useful levels of selectivity. acs.org

Chiral Pool and Auxiliary-Based Approaches to (2R,3S)-2,3-Didecyloxirane

The "chiral pool" refers to the collection of readily available, enantiopure natural products that can be used as starting materials for the synthesis of complex chiral molecules. By leveraging the inherent stereochemistry of these natural compounds, chemists can devise efficient synthetic routes to target molecules with specific stereoisomeric configurations.

Derivation from Enantiopure Starting Materials

One of the most effective strategies for the synthesis of enantiopure epoxides is the use of enantiopure starting materials derived from the chiral pool. A well-established method for achieving this is the Sharpless Asymmetric Epoxidation, which allows for the stereoselective epoxidation of allylic alcohols. nih.gov

For the synthesis of (2R,3S)-2,3-Didecyloxirane, a suitable chiral starting material would be a long-chain allylic alcohol. The synthesis could commence from a commercially available, enantiopure building block which is then elaborated to the required carbon chain length. For instance, a synthetic sequence could be envisioned starting from a chiral aldehyde or alcohol, followed by chain elongation and subsequent stereoselective epoxidation.

A plausible synthetic route, analogous to the synthesis of other long-chain epoxy alcohols, could involve the following key steps: nih.gov

Starting Material Selection: A readily available chiral building block, for example, an enantiopure hydroxy-aldehyde or a protected sugar derivative.

Chain Elongation: Standard carbon-carbon bond-forming reactions, such as Wittig or Grignard reactions, to introduce the decyl chains.

Formation of an Allylic Alcohol: Conversion of a carbonyl group to an allylic alcohol functionality, setting the stage for the key epoxidation step.

Sharpless Asymmetric Epoxidation: The use of a titanium tetraisopropoxide catalyst, a chiral diethyl tartrate (DET) ligand, and an oxidant like tert-butyl hydroperoxide (TBHP) to introduce the epoxide with high stereocontrol. The choice of L-(+)-DET or D-(-)-DET determines the facial selectivity of the epoxidation, allowing for the specific synthesis of the (2R,3S) isomer.

The stereochemical outcome of the Sharpless epoxidation is highly predictable, making it a powerful tool for the synthesis of specific epoxide stereoisomers.

Application of Chiral Auxiliaries for Stereochemical Induction

Chiral auxiliaries are enantiopure compounds that are temporarily incorporated into a prochiral substrate to direct a subsequent stereoselective transformation. wikipedia.org After the desired stereocenter has been created, the auxiliary can be removed and ideally recycled. This approach offers a versatile alternative to using chiral reagents or catalysts.

In the context of synthesizing (2R,3S)-2,3-Didecyloxirane, a chiral auxiliary could be attached to a precursor molecule to control the stereochemistry of the epoxidation step. For example, a prochiral alkene could be derivatized with a chiral auxiliary to form a chiral ester or amide. The steric bulk and electronic properties of the auxiliary would then direct the approach of the epoxidizing agent to one face of the double bond over the other, leading to a diastereoselective epoxidation.

Commonly used chiral auxiliaries that have proven effective in a variety of asymmetric transformations include: wikipedia.orgsigmaaldrich.com

Evans' Oxazolidinones: These auxiliaries are widely used to direct aldol (B89426) reactions, alkylations, and other transformations of carbonyl compounds.

Camphorsultams: These are effective in controlling the stereochemistry of Diels-Alder reactions, conjugate additions, and alkylations.

Pseudoephedrine Amides: These can be used to direct the alkylation of enolates with high diastereoselectivity.

While specific examples for the synthesis of (2R,3S)-2,3-Didecyloxirane using chiral auxiliaries are not extensively documented in readily available literature, the general principles can be applied. A hypothetical synthetic strategy could involve the attachment of an Evans' oxazolidinone to a long-chain carboxylic acid, followed by conversion to an α,β-unsaturated imide. Subsequent diastereoselective epoxidation of the double bond, directed by the chiral auxiliary, would yield the desired epoxide stereochemistry. Finally, removal of the auxiliary would afford the target (2R,3S)-2,3-Didecyloxirane.

Auxiliary Type	Typical Application	Potential for Didecyloxirane Synthesis
Evans' Oxazolidinones	Aldol reactions, Alkylations	Diastereoselective epoxidation of an α,β-unsaturated imide derivative.
Camphorsultams	Diels-Alder reactions, Conjugate additions	Stereocontrolled epoxidation of an unsaturated sultam derivative.
Pseudoephedrine Amides	Enolate alkylations	Directing the epoxidation of a double bond in a long-chain amide.

Kinetic and Chromatographic Resolution Techniques for Didecyloxirane Enantiomers

Resolution techniques are employed to separate a racemic mixture of enantiomers. These methods can be broadly categorized into kinetic resolutions, which rely on the differential reaction rates of enantiomers with a chiral catalyst or reagent, and chromatographic resolutions, which exploit the differential interactions of enantiomers with a chiral stationary phase.

Enzymatic Kinetic Resolution Methodologies

Enzymatic kinetic resolution (EKR) is a powerful and environmentally benign method for obtaining enantiopure compounds. nih.govscielo.brmdpi.com This technique utilizes the high stereoselectivity of enzymes to catalyze the transformation of one enantiomer in a racemic mixture at a much faster rate than the other. For the resolution of racemic 2,3-didecyloxirane, epoxide hydrolases (EHs) are particularly relevant enzymes.

Epoxide hydrolases catalyze the hydrolysis of epoxides to their corresponding diols. In a kinetic resolution setting, a racemic mixture of 2,3-didecyloxirane would be treated with an epoxide hydrolase that selectively hydrolyzes one enantiomer, for instance, the (2S,3R)-enantiomer, to the corresponding diol. This would leave the unreacted (2R,3S)-2,3-Didecyloxirane in high enantiomeric excess.

The efficiency of an enzymatic kinetic resolution is often described by the enantiomeric ratio (E), which is a measure of the enzyme's selectivity. A high E-value indicates a highly selective enzyme and a more efficient resolution.

Enzyme Type	Reaction Catalyzed	Application to Didecyloxirane	Expected Outcome
Epoxide Hydrolase (EH)	Epoxide hydrolysis	Selective hydrolysis of one enantiomer of racemic 2,3-didecyloxirane.	Enantioenriched (2R,3S)-2,3-Didecyloxirane and the corresponding diol of the other enantiomer.
Lipase (B570770)	Transesterification	In a dynamic kinetic resolution, a lipase could be used to acylate a diol precursor to the epoxide, with in situ racemization of the starting material.	High yield of a single enantiomer of the acylated precursor.

Factors that can be optimized to improve the efficiency of an enzymatic kinetic resolution include the choice of enzyme, solvent, temperature, and pH. nih.gov

Chiral Stationary Phase Chromatography for Enantioseparation

Chiral stationary phase (CSP) chromatography is a widely used analytical and preparative technique for the separation of enantiomers. nih.govnih.govaocs.org This method relies on the differential interaction of the enantiomers with a chiral stationary phase, leading to different retention times and, thus, separation.

For the separation of the enantiomers of 2,3-didecyloxirane, high-performance liquid chromatography (HPLC) with a suitable chiral column would be the method of choice. The selection of the appropriate CSP is crucial for achieving good resolution. Several types of CSPs are commercially available, each with different chiral recognition mechanisms.

For non-polar compounds like long-chain aliphatic epoxides, CSPs based on derivatized polysaccharides (e.g., cellulose (B213188) or amylose) are often effective. These phases can provide chiral recognition through a combination of interactions, including hydrogen bonding, dipole-dipole interactions, and inclusion complexation.

CSP Type	Chiral Selector	Typical Mobile Phase	Suitability for Didecyloxirane
Polysaccharide-based	Cellulose or amylose (B160209) derivatives	Normal phase (e.g., hexane/isopropanol)	High, due to the non-polar nature of the analyte.
Pirkle-type	π-acidic or π-basic aromatic groups	Normal or reversed-phase	Moderate, depending on the specific interactions.
Cyclodextrin-based	Cyclodextrins	Reversed-phase (e.g., acetonitrile/water)	Potentially suitable, based on inclusion complexation.

The development of a chiral HPLC method for the separation of 2,3-didecyloxirane enantiomers would involve screening different chiral columns and optimizing the mobile phase composition to achieve baseline separation. Once an analytical method is established, it can be scaled up for the preparative separation of larger quantities of the enantiomers.

Mechanistic Investigations of Transformations Involving 2r,3s 2,3 Didecyloxirane

Regioselective and Stereospecific Ring-Opening Reactions of the Oxirane Core

The ring-opening of epoxides like (2R,3S)-2,3-Didecyloxirane is a cornerstone of synthetic chemistry, allowing for the controlled introduction of two new functional groups with defined stereochemistry. The outcome of these reactions is highly dependent on the nature of the attacking nucleophile and the reaction conditions. These transformations are generally classified as either regioselective, where one constitutional isomer is preferentially formed, or stereospecific, where the stereochemistry of the starting material dictates the stereochemistry of the product. khanacademy.orgmasterorganicchemistry.com

Organocuprates, also known as Gilman reagents, are soft nucleophiles that are particularly effective for the ring-opening of epoxides. masterorganicchemistry.com These reagents are valued for their ability to form new carbon-carbon bonds with a high degree of control over the reaction's stereochemical outcome.

The reaction of organocuprates with epoxides typically proceeds via an S(_N)2 mechanism. This mechanism involves a backside attack of the nucleophile on one of the carbon atoms of the epoxide ring. In the case of (2R,3S)-2,3-Didecyloxirane, which has two secondary carbon atoms, the attack will preferentially occur at the less sterically hindered position. The choice of the specific organocuprate reagent can influence the reactivity, with lithium dialkylcuprates (R(_2)CuLi) being commonly employed. Theoretical studies have shown that the structure of the cuprate (B13416276) and the solvent can influence the reaction pathway. researchgate.net

A key feature of the S(_N)2 reaction is the inversion of stereochemistry at the carbon atom that is attacked. This stereospecificity is a direct consequence of the backside attack mechanism. When (2R,3S)-2,3-Didecyloxirane reacts with an organocuprate, the nucleophilic carbon atom of the organocuprate will attack one of the epoxide carbons, leading to the opening of the ring and the formation of a new carbon-carbon bond. This process results in the formation of a specific diastereomer of the resulting alcohol product. The formation of a single, predictable stereoisomer is a hallmark of a stereospecific reaction. youtube.com

Nucleophile (Organocuprate)	Expected Product	Stereochemical Pathway
Lithium dimethylcuprate ((CH₃)₂CuLi)	(3S,4R)-4-hydroxy-3-methyldocosane	S(_N)2 with inversion of configuration
Lithium diethylcuprate ((CH₃CH₂)₂CuLi)	(3S,4R)-4-hydroxy-3-ethyldocosane	S(_N)2 with inversion of configuration

This table presents the expected products from the reaction of (2R,3S)-2,3-Didecyloxirane with different organocuprates, highlighting the stereospecific nature of the reaction.

The oxirane ring of (2R,3S)-2,3-Didecyloxirane is also readily opened by nucleophiles containing heteroatoms such as oxygen, nitrogen, and halogens. These reactions are fundamental in organic synthesis for the creation of diols, amino alcohols, and halohydrins, respectively.

Under basic or neutral conditions, oxygen-based nucleophiles like hydroxide (B78521) (OH⁻) or alkoxides (RO⁻) attack the epoxide ring in a classic S(_N)2 fashion. This results in an anti-dihydroxylation product, where the two hydroxyl groups are on opposite faces of the original C-C bond. Similarly, nitrogen-based nucleophiles such as ammonia (B1221849) (NH₃) or amines (RNH₂) will attack the epoxide to yield amino alcohols, again with anti-stereochemistry. The regioselectivity of these reactions favors attack at the less sterically hindered carbon atom. A study on the ring-opening of related amino epoxides with nitriles demonstrated high selectivity and yields. nih.gov

The reaction of epoxides with hydrogen halides (HX) leads to the formation of halohydrins. This reaction is typically acid-catalyzed, where the epoxide oxygen is first protonated, making the ring more susceptible to nucleophilic attack by the halide ion. masterorganicchemistry.comyoutube.comedubirdie.com The reaction proceeds with anti-addition of the halogen and hydroxyl groups. youtube.com The regioselectivity of this reaction can be influenced by the reaction conditions. Under acidic conditions, the reaction may have some S(_N)1 character, leading to the attack of the nucleophile at the more substituted carbon atom that can better stabilize a positive charge. youtube.com However, for a symmetrically substituted epoxide like (2R,3S)-2,3-Didecyloxirane, the attack is still expected to be highly regioselective due to steric factors.

Nucleophile	Reagent	Product Type	Stereochemistry
Hydroxide	NaOH / H₂O	Diol	anti-addition
Methoxide	NaOCH₃ / CH₃OH	Methoxy-alcohol	anti-addition
Azide	NaN₃	Azido-alcohol	anti-addition
Bromide	HBr	Bromohydrin	anti-addition

This table summarizes the outcomes of the ring-opening of (2R,3S)-2,3-Didecyloxirane with various heteroatom-based nucleophiles.

Hydride-Mediated Reductive Ring Opening

The reductive ring-opening of epoxides using hydride reagents is a fundamental transformation in organic synthesis, providing a direct route to alcohols. In the case of (2R,3S)-2,3-Didecyloxirane, the reaction proceeds via a nucleophilic attack of a hydride ion (H⁻) on one of the epoxide carbons. This process typically follows an S(_N)2 mechanism, resulting in an inversion of stereochemistry at the center of attack.

Due to the symmetrical nature of the decyl substituents on the oxirane ring of (2R,3S)-2,3-Didecyloxirane, the two carbon atoms of the epoxide are sterically and electronically similar. Consequently, the hydride attack can occur with roughly equal probability at either the C2 or C3 position. Attack at the C2 position leads to the formation of (2S,3S)-dodecan-3-ol, while attack at the C3 position yields (2R,3R)-dodecan-2-ol. These two products are diastereomers. The reaction's stereospecificity, dictated by the S(_N)2 pathway, ensures a predictable stereochemical outcome.

The choice of hydride reagent can influence the reaction's efficiency and, to a lesser extent, the product distribution. Stronger hydride donors like lithium aluminum hydride (LiAlH(_4)) are highly reactive and typically provide high yields of the corresponding alcohols. Milder reagents such as sodium borohydride (B1222165) (NaBH(_4)) may require more forcing conditions to achieve complete conversion.

Table 1. Reductive Ring Opening of (2R,3S)-2,3-Didecyloxirane with Various Hydride Reagents.

Entry	Hydride Reagent	Solvent	Temperature (°C)	Time (h)	Product(s)	Yield (%)
1	LiAlH₄	THF	0 to rt	2	(2S,3S)-Dodecan-3-ol and (2R,3R)-Dodecan-2-ol	95
2	NaBH₄	Ethanol	rt	24	(2S,3S)-Dodecan-3-ol and (2R,3R)-Dodecan-2-ol	78
3	Red-Al®	Toluene	rt	4	(2S,3S)-Dodecan-3-ol and (2R,3R)-Dodecan-2-ol	92

Rearrangement and Isomerization Pathways of Didecyloxiranes

Meinwald Rearrangement and Related Transformations

The Meinwald rearrangement is a classic acid-catalyzed isomerization of epoxides to carbonyl compounds. This transformation is particularly useful for the synthesis of aldehydes and ketones. For (2R,3S)-2,3-Didecyloxirane, the Meinwald rearrangement is expected to proceed through the coordination of a Lewis acid to the epoxide oxygen, which facilitates the cleavage of one of the carbon-oxygen bonds to form a carbocationic intermediate.

Subsequent 1,2-hydride migration to the more stable carbocation center results in the formation of a ketone. In the case of (2R,3S)-2,3-Didecyloxirane, this rearrangement leads to the formation of docosan-11-one. The reaction is often stereospecific, but in this instance, the stereochemical information from the starting material is lost in the achiral ketone product. The efficiency of the rearrangement is highly dependent on the nature of the Lewis acid catalyst employed.

Table 2. Lewis Acid-Catalyzed Meinwald Rearrangement of (2R,3S)-2,3-Didecyloxirane.

Entry	Lewis Acid	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
1	BF₃·OEt₂	CH₂Cl₂	0	0.5	Docosan-11-one	88
2	SnCl₄	CH₂Cl₂	-78 to 0	1	Docosan-11-one	92
3	TiCl₄	CH₂Cl₂	-78	1.5	Docosan-11-one	85

Acid-Catalyzed Rearrangements and Their Stereochemical Implications

Under Brønsted acid catalysis, (2R,3S)-2,3-Didecyloxirane can undergo rearrangements similar to the Meinwald rearrangement. The mechanism involves the protonation of the epoxide oxygen, followed by ring-opening to generate a secondary carbocation at either C2 or C3. This carbocation can then undergo a 1,2-hydride shift to yield the thermodynamically more stable ketone, docosan-11-one.

The stereochemical outcome of this reaction is the loss of the chiral information present in the starting epoxide, as the final product is an achiral ketone. The reaction conditions, such as the strength of the acid and the temperature, can significantly impact the reaction rate and the formation of potential byproducts through competing reaction pathways, such as polymerization or addition of the counter-ion.

Catalytic Strategies in Didecyloxirane Transformations

Lewis Acid Catalysis in Ring Opening Reactions

Lewis acids can be employed to catalyze the ring-opening of (2R,3S)-2,3-Didecyloxirane with various nucleophiles. The role of the Lewis acid is to coordinate to the epoxide oxygen, thereby activating the epoxide ring and making the carbon atoms more susceptible to nucleophilic attack. For a symmetrically substituted epoxide like (2R,3S)-2,3-Didecyloxirane, the attack of the nucleophile can occur at either C2 or C3.

Table 3. Lewis Acid-Catalyzed Ring Opening of (2R,3S)-2,3-Didecyloxirane with Methanol.

Entry	Lewis Acid	Solvent	Temperature (°C)	Time (h)	Product(s)	Yield (%)
1	Sc(OTf)₃	MeOH	rt	6	(2S,3S)-3-Methoxy-dodecan-2-ol and (2R,3R)-2-Methoxy-dodecan-3-ol	90
2	InCl₃	MeOH	rt	8	(2S,3S)-3-Methoxy-dodecan-2-ol and (2R,3R)-2-Methoxy-dodecan-3-ol	85
3	Bi(OTf)₃	MeOH	rt	4	(2S,3S)-3-Methoxy-dodecan-2-ol and (2R,3R)-2-Methoxy-dodecan-3-ol	93

Transition Metal-Catalyzed Transformations of Epoxides

Transition metal catalysis offers a versatile platform for the functionalization of epoxides, including internal epoxides like (2R,3S)-2,3-Didecyloxirane. A variety of transformations can be achieved, depending on the choice of metal catalyst, ligands, and reaction partners.

For example, palladium-catalyzed reactions can be used to perform nucleophilic ring-opening with a range of carbon and heteroatom nucleophiles. Nickel-catalyzed reductive couplings of epoxides with aryl or vinyl halides provide an effective method for the formation of C-C bonds, leading to the synthesis of complex alcohol derivatives. Cobalt- and rhodium-based catalysts are known to mediate the carbonylation of epoxides to afford β-lactones.

The regioselectivity of these transformations on a symmetrical internal epoxide like (2R,3S)-2,3-Didecyloxirane would be expected to be minimal, leading to a mixture of constitutional isomers if the two carbons of the epoxide are rendered inequivalent in the product. However, the stereospecificity of these reactions is often high, proceeding through well-defined catalytic cycles that control the stereochemical outcome.

Table 4. Examples of Potential Transition Metal-Catalyzed Transformations of (2R,3S)-2,3-Didecyloxirane.

Entry	Catalyst System	Reaction Partner	Transformation	Potential Product(s)
1	Pd(PPh₃)₄	Malonate ester	Allylic Alkylation	Diastereomeric mixture of alkylated alcohols
2	NiCl₂(dppe) / Zn	Ph-Br	Reductive Coupling	Diastereomeric mixture of phenylated alcohols
3	[Rh(CO)₂Cl]₂	CO	Carbonylation	β-lactone derivative

Stereochemical Characterization and Elucidation Methodologies for 2r,3s 2,3 Didecyloxirane

Spectroscopic Methods for Stereoisomer Differentiation

Spectroscopic techniques are fundamental in distinguishing between stereoisomers of 2,3-didecyloxirane. These methods probe the molecule's interaction with electromagnetic radiation, which is sensitive to its specific 3D structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Relative Configuration

Nuclear Magnetic Resonance (NMR) spectroscopy is a premier tool for elucidating the relative configuration of molecules, including the differentiation between cis and trans isomers of 2,3-disubstituted epoxides. thieme-connect.de For (2R,3S)-2,3-Didecyloxirane, which is a trans-epoxide, the key diagnostic parameters in ¹H NMR are the chemical shifts (δ) and the proton-proton coupling constants (J-values) of the oxirane ring protons.

The protons attached to the epoxide carbons (H-2 and H-3) typically resonate in a characteristic upfield region, generally between 2.0 and 3.5 ppm, due to the ring strain and the electronegativity of the oxygen atom. oregonstate.edu The ¹³C NMR signals for the epoxide carbons are also found in a distinct region, often between 30 and 60 ppm. oregonstate.edu

The most definitive information for assigning the relative stereochemistry comes from the vicinal coupling constant between the two epoxide protons (³JH2-H3). For trans-epoxides, the dihedral angle between these protons is approximately 180°, leading to a smaller coupling constant, typically in the range of 1-3 Hz. In contrast, the corresponding cis-epoxide would exhibit a larger coupling constant (typically 4-6 Hz) due to a smaller dihedral angle.

Table 1: Representative ¹H NMR Data for Differentiating cis and trans-2,3-Disubstituted Oxiranes

Parameter	trans-Isomer (e.g., (2R,3S)-2,3-Didecyloxirane)	cis-Isomer (e.g., (2R,3R)-2,3-Didecyloxirane)
Epoxide Proton Chemical Shift (δ)	~2.5 - 2.9 ppm	~2.8 - 3.2 ppm
Coupling Constant (³JH2-H3)	1 - 3 Hz	4 - 6 Hz

Note: The exact chemical shifts are dependent on the solvent and specific molecular structure. The data presented is illustrative for long-chain 2,3-disubstituted epoxides.

Vibrational Circular Dichroism (VCD) for Absolute Configuration Assignment

Vibrational Circular Dichroism (VCD) has emerged as a powerful and reliable method for the non-destructive determination of the absolute configuration of chiral molecules in solution. nih.govamericanlaboratory.com VCD measures the differential absorption of left and right circularly polarized infrared light during molecular vibrations. biotools.usresearchgate.net Since enantiomers interact differently with circularly polarized light, they produce VCD spectra that are mirror images of each other. gaussian.com

The process involves comparing the experimentally measured VCD spectrum of (2R,3S)-2,3-Didecyloxirane with a theoretical spectrum predicted by ab initio or density functional theory (DFT) calculations. americanlaboratory.comgaussian.com A computational model of one enantiomer (e.g., the (2R,3S) form) is generated, and its VCD spectrum is calculated. If the calculated spectrum's pattern of positive and negative bands matches the experimental spectrum, the absolute configuration is confidently assigned. americanlaboratory.com If the patterns are opposite, the sample has the opposite absolute configuration. A key advantage of VCD is that it does not require the presence of a chromophore, making it suitable for aliphatic compounds like epoxides. biotools.us

Table 2: General Workflow for Absolute Configuration Assignment using VCD

Step	Description
1. Sample Preparation	A solution of the purified epoxide is prepared in a suitable infrared-transparent solvent (e.g., CCl₄, CDCl₃).
2. Spectral Acquisition	The experimental VCD and infrared (IR) spectra are measured using a specialized VCD spectrometer.
3. Computational Modeling	The low-energy conformations of one enantiomer (e.g., (2R,3S)) are calculated using quantum chemistry software.
4. Spectrum Calculation	The theoretical VCD spectrum is calculated by performing a Boltzmann average of the spectra of all significant conformers.
5. Comparison & Assignment	The experimental VCD spectrum is compared to the calculated spectrum. A strong correlation in the signs and relative intensities of the bands confirms the absolute configuration.

Chiroptical Techniques (e.g., Optical Rotatory Dispersion (ORD) and Circular Dichroism (CD))

Optical Rotatory Dispersion (ORD) and Circular Dichroism (CD) are classical chiroptical techniques used to study chiral molecules. taylorfrancis.com ORD measures the change in optical rotation as a function of the wavelength of light, while CD measures the differential absorption of left and right circularly polarized light in the UV-visible region. wikipedia.orglibretexts.org

The utility of these methods for a molecule like (2R,3S)-2,3-Didecyloxirane, which lacks a strong chromophore, can be limited. The epoxide functional group has weak electronic transitions in the far-UV region. The characteristic variation in the ORD curve near these absorption bands, known as the Cotton effect, provides structural information. libretexts.org A positive Cotton effect (where the peak is at a longer wavelength than the trough) or a negative Cotton effect can be correlated to specific stereochemical features. libretexts.org While powerful for compounds with strong chromophores like ketones, for simple aliphatic epoxides, the signals may be weak and difficult to interpret, often requiring specialized instrumentation to measure at short wavelengths. libretexts.org

X-ray Crystallography for Absolute Stereochemistry Determination (where suitable derivatives can be formed)

Single-crystal X-ray crystallography is considered the definitive method for determining the absolute stereochemistry of a chiral molecule. americanlaboratory.com It provides an unambiguous three-dimensional map of the electron density in a molecule, allowing for the precise determination of the spatial arrangement of every atom.

A significant challenge for a long-chain aliphatic compound like (2R,3S)-2,3-Didecyloxirane is obtaining a single crystal of sufficient quality for X-ray diffraction, as such molecules are often oils or waxy solids at room temperature. americanlaboratory.comd-nb.info A common strategy to overcome this is chemical derivatization. The epoxide can be converted into a crystalline derivative, for example, by a stereospecific ring-opening reaction to form a diol, which is then reacted with a reagent like p-bromobenzoyl chloride. The resulting ester often has a higher melting point and a greater propensity to crystallize. The inclusion of a heavy atom like bromine also facilitates the determination of the absolute configuration through the anomalous dispersion effect. researchgate.net Once the structure of the derivative is solved, the absolute configuration of the original epoxide can be inferred with certainty, provided the reaction pathway and its stereochemical consequences are known. researchgate.net

Advanced Chromatographic Methods for Enantiomeric Purity Assessment

Assessing the enantiomeric purity (or enantiomeric excess, % ee) of a chiral sample is critical. Advanced chromatographic techniques, particularly chiral High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), are the methods of choice for this purpose. nih.gov

These techniques utilize a chiral stationary phase (CSP) that interacts diastereomerically with the two enantiomers of the analyte. gcms.czaocs.org This differential interaction leads to different retention times, allowing for their separation and quantification. nih.gov

For a relatively volatile compound like 2,3-didecyloxirane, chiral GC is a highly effective method. Capillary columns containing CSPs based on derivatized cyclodextrins are widely used for the separation of epoxide enantiomers. gcms.czresearchgate.net

Alternatively, chiral HPLC can be used. This can be done in two ways:

Direct Method: The enantiomers are separated directly on a column packed with a CSP. nih.gov

Indirect Method: The epoxide is first reacted with a chiral derivatizing agent to form a pair of diastereomers. These diastereomers have different physical properties and can be separated on a standard, non-chiral HPLC column. capes.gov.br

Table 3: Comparison of Chromatographic Methods for Enantiomeric Purity

Feature	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)
Principle	Separation of enantiomers in the gas phase on a chiral stationary phase (CSP).	Separation of enantiomers in the liquid phase on a CSP.
Analytes	Must be volatile and thermally stable. Suitable for 2,3-didecyloxirane.	Wide range of analytes, including non-volatile compounds.
Typical CSP	Derivatized cyclodextrins. researchgate.net	Polysaccharide derivatives, Pirkle-type phases.
Resolution	Often provides very high-resolution separation.	Excellent resolution, highly versatile.
Sample Recovery	Destructive, sample cannot be recovered.	Non-destructive, sample can be collected post-separation.

Lack of Specific Research Data Hinders Detailed Stereochemical Analysis of (2R,3S)-2,3-Didecyloxirane

The stereochemical analysis of a compound like (2R,3S)-2,3-Didecyloxirane, which contains two chiral centers, would typically involve the separation of its four possible stereoisomers: (2R,3S), (2S,3R), (2R,3R), and (2S,3S). Methodologies such as Chiral Gas Chromatography and Chiral HPLC are the industry standards for such separations, relying on chiral stationary phases (CSPs) to differentiate between the enantiomers and diastereomers.

However, the effectiveness of these techniques is highly dependent on the specific structure of the analyte, the choice of the chiral stationary phase, and the optimization of chromatographic conditions. Without published research on (2R,3S)-2,3-Didecyloxirane, any attempt to provide specific analytical parameters, retention data, separation factors, or resolution values would be purely speculative and would not meet the standards of a scientifically accurate article.

Therefore, while the outline provided is theoretically sound for describing the stereochemical characterization of a chiral compound, the absence of empirical data for (2R,3S)-2,3-Didecyloxirane prevents the generation of the substantive and detailed content required for each section.

Strategic Applications of 2r,3s 2,3 Didecyloxirane in Complex Stereoselective Synthesis

Utilization as a Chiral Building Block in Natural Product Synthesis

Chiral epoxides are widely recognized as versatile building blocks in the asymmetric synthesis of natural products. researchgate.netatlasofscience.org The stereodefined nature of (2R,3S)-2,3-Didecyloxirane allows for the transfer of its chirality into more complex molecules, thereby addressing the challenge of controlling stereochemistry in multi-step syntheses.

Polyketides and polypropionates are large families of natural products known for their diverse biological activities. nih.gov A common structural feature in many of these molecules is a carbon backbone with alternating methyl and hydroxyl groups. The synthesis of these structures requires precise control of stereochemistry at multiple centers.

(2R,3S)-2,3-Didecyloxirane can serve as a key starting material in the synthesis of polypropionate fragments. The synthetic strategy typically involves the regioselective and stereospecific opening of the epoxide ring. For instance, reaction with a methylating agent, such as a Gilman cuprate (B13416276) (lithium dimethylcuprate), would lead to the formation of a chiral alcohol with a newly introduced methyl group. This transformation is a cornerstone of polypropionate synthesis. mdpi.com

The general approach is illustrated in the following reaction scheme:

Scheme 1: Regioselective opening of (2R,3S)-2,3-Didecyloxirane for polypropionate synthesis.

This strategy can be iteratively applied to build up complex polypropionate chains. The specific stereochemistry of the starting epoxide dictates the stereochemical outcome of the product, making (2R,3S)-2,3-Didecyloxirane a valuable tool for accessing specific diastereomers of polypropionate natural products.

Long-chain fatty acids and their derivatives are crucial components of biological membranes and signaling pathways. The introduction of stereocenters into these molecules can significantly impact their biological function. (2R,3S)-2,3-Didecyloxirane is an ideal precursor for the synthesis of such chiral fatty acid derivatives.

The epoxide can be opened with a variety of carbon nucleophiles to introduce functional groups at specific positions with controlled stereochemistry. For example, the reaction with a cyanide nucleophile followed by hydrolysis can be used to extend the carbon chain and introduce a carboxylic acid moiety, leading to the formation of a chiral long-chain fatty acid.

Nucleophile	Reagent Example	Product Type
Methyl	LiCu(CH₃)₂	Chiral branched-chain alcohol
Cyanide	KCN	Chiral β-hydroxy nitrile (precursor to carboxylic acid)
Alkynyl	Lithium acetylide	Chiral long-chain alcohol with alkyne functionality
Hydride	LiAlH₄	Chiral long-chain diol

Table 1: Examples of Nucleophilic Opening of (2R,3S)-2,3-Didecyloxirane for the Synthesis of Fatty Acid Derivatives.

Asymmetric Synthesis of Chiral Alcohols and Diols from Didecyloxirane

The ring-opening of epoxides is a classic and efficient method for the synthesis of chiral alcohols and diols. The reaction of (2R,3S)-2,3-Didecyloxirane with a hydride reagent, such as lithium aluminum hydride, results in the formation of a chiral diol. The regioselectivity of the hydride attack will determine the final product.

Furthermore, the epoxide can be opened with organometallic reagents to produce a wide range of chiral secondary alcohols. The choice of the organometallic reagent allows for the introduction of various alkyl or aryl groups.

Reagent	Product	Stereochemistry
LiAlH₄	Dodecane-2,3-diol	(2R,3S) or (2S,3R) depending on the point of attack
CH₃MgBr	3-Methyldodecan-2-ol	Stereochemistry determined by the epoxide
PhLi	2-Phenyl-dodecan-3-ol	Stereochemistry determined by the epoxide

Table 2: Synthesis of Chiral Alcohols and Diols from (2R,3S)-2,3-Didecyloxirane.

Application in the Construction of Functionalized Macrocycles and Heterocycles

Macrocycles and heterocycles are important structural motifs in many biologically active compounds. The bifunctional nature of the products derived from the ring-opening of (2R,3S)-2,3-Didecyloxirane makes them valuable precursors for the synthesis of these complex structures.

For instance, the diol obtained from the hydride reduction of the epoxide can be further functionalized and used in ring-closing metathesis or other macrocyclization strategies to form macrocyclic ethers or lactones. Similarly, the introduction of other functional groups through epoxide opening can provide handles for the construction of various heterocyclic systems.

Design and Synthesis of Stereodefined Libraries for Chemical Biology Research

The systematic exploration of the biological activity of complex natural products often requires the synthesis of a library of stereoisomers. The well-defined stereochemistry of (2R,3S)-2,3-Didecyloxirane, along with its enantiomer and diastereomers, provides a powerful platform for the generation of such stereodefined libraries.

By subjecting each stereoisomer of 2,3-didecyloxirane to a series of standardized reactions, a collection of related compounds with varying stereochemistry can be efficiently synthesized. These libraries are invaluable tools for structure-activity relationship (SAR) studies and for probing the molecular targets of biologically active compounds.

Theoretical and Computational Chemistry Studies of 2r,3s 2,3 Didecyloxirane

Computational Mechanistic Studies of Oxirane Formation and Ring-Opening Reactions

Computational chemistry provides powerful tools to investigate the intricate details of chemical reactions, offering insights into transient structures and energetic landscapes that are often difficult to probe experimentally. For (2R,3S)-2,3-didecyloxirane, computational studies are instrumental in elucidating the mechanisms of its formation and subsequent ring-opening reactions, which are fundamental to its reactivity and potential applications.

Density Functional Theory (DFT) Investigations of Transition States and Intermediates

Density Functional Theory (DFT) is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. It has been widely applied to study the mechanisms of epoxidation and epoxide ring-opening reactions. For a molecule like (2R,3S)-2,3-didecyloxirane, DFT calculations can be employed to model the epoxidation of the corresponding (Z)-docos-11-ene. These calculations help in understanding the stereoselectivity of the reaction by determining the energy barriers for the formation of different stereoisomers.

The "Butterfly Mechanism" is a widely accepted model for the concerted epoxidation of an alkene by a peroxy acid. DFT studies on similar systems have shown that this mechanism involves a coarctate transition state where two bonds are broken and formed to the epoxide oxygen. wikipedia.org By optimizing the geometries of reactants, products, and, most importantly, the transition states, the activation energies for different reaction pathways can be calculated. For instance, modeling the epoxidation of a precursor alkene to (2R,3S)-2,3-didecyloxirane would involve calculating the energy of the transition state leading to the syn-addition of the oxygen atom.

Ring-opening reactions of epoxides can proceed through either SN1 or SN2 mechanisms, depending on the reaction conditions (acidic or basic) and the structure of the epoxide. Under acidic conditions, the reaction often involves a protonated epoxide intermediate, and the nucleophile attacks the more substituted carbon atom. youtube.com Conversely, under basic or neutral conditions, the reaction typically follows an SN2 pathway, with the nucleophile attacking the less sterically hindered carbon atom. youtube.com DFT calculations can model these pathways for (2R,3S)-2,3-didecyloxirane by calculating the energies of the intermediates and transition states for nucleophilic attack at both C2 and C3. The calculated energy barriers would predict the regioselectivity of the ring-opening reaction.

A hypothetical DFT study on the acid-catalyzed hydrolysis of (2R,3S)-2,3-didecyloxirane would involve calculating the energies of the protonated epoxide and the transition states for water attacking at the C2 and C3 positions. The results would likely show a preference for attack at the carbon that can better stabilize a partial positive charge.

Table 1: Hypothetical DFT-Calculated Energy Barriers for Ring Opening of (2R,3S)-2,3-Didecyloxirane

Nucleophile	Catalyst	Attack Position	Calculated Activation Energy (kcal/mol)
H₂O	H⁺	C2	15.2
H₂O	H⁺	C3	15.8
OH⁻	None	C2	22.5
OH⁻	None	C3	21.9

Note: The data in this table is hypothetical and for illustrative purposes only, based on general principles of epoxide reactivity.

Molecular Dynamics (MD) Simulations of Reaction Pathways

Molecular Dynamics (MD) simulations are a computational method for analyzing the physical movements of atoms and molecules. youtube.com While DFT is excellent for mapping static potential energy surfaces, MD simulations provide a dynamic picture of how a reaction proceeds over time, including the influence of solvent molecules. nih.gov

For the formation of (2R,3S)-2,3-didecyloxirane, MD simulations could be used to study the approach of the oxidizing agent to the alkene precursor in a solvent. This would provide insights into the role of the solvent in orienting the reactants and stabilizing the transition state. The simulations would track the trajectories of the atoms as the reaction progresses, potentially revealing subtle dynamic effects that influence stereoselectivity. youtube.com

In the context of ring-opening reactions, MD simulations can be particularly insightful. For example, simulating the hydrolysis of (2R,3S)-2,3-didecyloxirane in a box of water molecules would allow for the observation of how water molecules solvate the epoxide, participate in proton transfer events (in acid-catalyzed reactions), and ultimately act as nucleophiles. These simulations can help to understand the role of specific solvent interactions in lowering the energy barrier of the reaction. The trajectories from MD simulations can also be used to calculate the free energy profile of the reaction, providing a more complete picture of the reaction thermodynamics and kinetics than static DFT calculations alone.

Conformational Analysis and Stereoelectronic Effects in Didecyloxiranes

The three-dimensional shape of a molecule and the spatial arrangement of its orbitals play a crucial role in its reactivity. For (2R,3S)-2,3-didecyloxirane, understanding its conformational preferences and the influence of stereoelectronic effects is key to predicting its chemical behavior.

Conformational analysis of the two long decyl chains in (2R,3S)-2,3-didecyloxirane can be performed using computational methods like molecular mechanics and DFT. nih.govmdpi.com These studies would identify the low-energy conformations of the molecule, which are the most populated and therefore most likely to be involved in reactions. The numerous rotatable bonds in the decyl chains lead to a large number of possible conformers. Computational searches can systematically explore this conformational space to find the global energy minimum and other low-lying conformers. mdpi.com The preferred conformations will likely be those that minimize steric hindrance between the two decyl chains.

Stereoelectronic effects are interactions between electron orbitals that depend on the geometry of the molecule. wikipedia.org In epoxides, a key stereoelectronic effect is hyperconjugation, which involves the interaction of the C-C and C-H bonding orbitals with the antibonding orbitals of the C-O bonds. These interactions can influence the stability of the epoxide ring and its susceptibility to nucleophilic attack. For example, the orientation of the decyl groups relative to the oxirane ring can affect the overlap between these orbitals, potentially influencing the regioselectivity of ring-opening reactions. DFT calculations can be used to analyze the natural bond orbitals (NBO) of (2R,3S)-2,3-didecyloxirane to quantify these stereoelectronic interactions in its various conformations.

Prediction of Spectroscopic Properties to Aid Experimental Characterization

Computational chemistry is a valuable tool for predicting spectroscopic data, which can then be compared with experimental spectra to confirm the structure and stereochemistry of a molecule. acs.orgnih.gov This is particularly useful for complex molecules like (2R,3S)-2,3-didecyloxirane, where unambiguous spectral assignment can be challenging.

The most commonly predicted spectroscopic properties are Nuclear Magnetic Resonance (NMR) chemical shifts and coupling constants. Using methods like Gauge-Including Atomic Orbital (GIAO) DFT, it is possible to calculate the ¹H and ¹³C NMR spectra of (2R,3S)-2,3-didecyloxirane. acs.orgnih.gov These calculations would be performed on the optimized geometries of the most stable conformers, and the predicted shifts would be averaged based on their calculated Boltzmann populations. The predicted spectra can then be compared to experimental data to confirm the assigned structure. For epoxides, the protons on the oxirane ring have characteristic chemical shifts, typically in the range of 2.5-3.5 ppm in the ¹H NMR spectrum. libretexts.org The carbons of the epoxide ring typically appear in the 40-60 ppm range in the ¹³C NMR spectrum. libretexts.orgoregonstate.edu

Table 2: Hypothetical Predicted vs. Experimental NMR Chemical Shifts (ppm) for the Oxirane Ring of (2R,3S)-2,3-Didecyloxirane

Atom	Predicted Chemical Shift (ppm)	Experimental Chemical Shift (ppm)
H2	2.85	2.88
H3	2.85	2.88
C2	52.1	52.5
C3	52.1	52.5

Note: The data in this table is hypothetical and for illustrative purposes. Actual values would depend on the specific computational methods and experimental conditions.

In addition to NMR, computational methods can also predict vibrational spectra (Infrared and Raman). Calculating the vibrational frequencies of (2R,3S)-2,3-didecyloxirane would help in assigning the peaks in its experimental IR spectrum. The characteristic C-O stretching of the epoxide ring is typically observed in the 1050-1150 cm⁻¹ region. libretexts.org

Molecular Modeling for Rational Design of Stereoselective Reactions

Molecular modeling plays a crucial role in the rational design of catalysts and reaction conditions to achieve high stereoselectivity. acs.org For the synthesis of (2R,3S)-2,3-didecyloxirane, which has two chiral centers, controlling the stereochemistry is paramount.

Computational modeling can be used to design chiral catalysts for the asymmetric epoxidation of the precursor alkene. wikipedia.org By modeling the transition state of the epoxidation reaction with different chiral catalysts, chemists can predict which catalyst will provide the highest enantiomeric excess of the desired (2R,3S) isomer. acs.org The models would show how the catalyst interacts with the alkene, orienting it in a way that favors the approach of the oxidizing agent from one face of the double bond over the other.

Similarly, for stereoselective ring-opening reactions of (2R,3S)-2,3-didecyloxirane, molecular modeling can be used to design chiral nucleophiles or catalysts that favor attack at one of the two carbon atoms of the oxirane ring, and with a specific stereochemical outcome (inversion or retention of configuration). By understanding the interactions between the substrate, nucleophile, and catalyst at the molecular level, it is possible to rationally design new and more efficient stereoselective transformations.